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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B083065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 102, a monoazo dye, is primarily utilized in the textile industry for dyeing

synthetic fibers.[1][2][3] While its application as a biological stain is not well-documented in

scientific literature, its chemical properties suggest potential for investigational use in cell and

tissue staining. This document provides detailed, hypothetical protocols for the application of

Disperse Blue 102 for staining cultured cells and tissue sections. It is crucial to note that these

protocols are intended as a starting point for research and will require significant optimization

and validation. Some disperse dyes have been shown to impact cell viability and mitochondrial

function, a factor that should be considered in experimental design.[4]

Chemical Properties of Disperse Blue 102
A clear understanding of the physicochemical properties of Disperse Blue 102 is essential for

its application in biological systems.
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Property Value Reference

CI Name Disperse Blue 102 [1]

CAS Number 12222-97-8 [1][5]

Molecular Formula C₁₅H₁₉N₅O₄S [1]

Molecular Weight 365.41 g/mol [1]

Appearance
Dark blue to purple crystalline

powder
[6]

Solubility
Soluble in water, ethanol, and

chloroform
[6]

Investigational Protocol 1: Staining of Cultured
Adherent Cells
This protocol outlines a general procedure for staining live or fixed adherent cells with

Disperse Blue 102.

Materials:

Disperse Blue 102

Phosphate-Buffered Saline (PBS), pH 7.4

Formaldehyde (4% in PBS) for fixation (optional)

Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS) (optional)

Mounting Medium

Glass slides or coverslips

Microscope

Procedure:
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Cell Culture: Culture adherent cells on glass coverslips or in imaging-compatible plates to

the desired confluency.

Washing: Gently wash the cells twice with PBS to remove culture medium.

Fixation (Optional): For fixed-cell staining, incubate the cells with 4% formaldehyde in PBS

for 15 minutes at room temperature. Subsequently, wash the cells three times with PBS.

Permeabilization (Optional): If targeting intracellular structures, incubate the fixed cells with a

permeabilization buffer for 10 minutes. Wash three times with PBS.

Staining Solution Preparation: Prepare a stock solution of Disperse Blue 102 in a suitable

solvent (e.g., ethanol or DMSO). Further dilute the stock solution in PBS to achieve a range

of working concentrations for optimization (e.g., 1 µM, 5 µM, 10 µM).

Staining: Incubate the cells with the Disperse Blue 102 staining solution for a designated

period (e.g., 15-30 minutes) at room temperature, protected from light.

Washing: Wash the cells three to five times with PBS to remove unbound dye.

Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

Imaging: Visualize the stained cells using a bright-field or fluorescence microscope. The

optimal excitation and emission wavelengths will need to be determined empirically.

Investigational Protocol 2: Staining of Paraffin-
Embedded Tissue Sections
This protocol provides a general method for staining paraffin-embedded tissue sections.

Materials:

Disperse Blue 102

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)
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Distilled water

Hematoxylin (for counterstaining, optional)

Mounting Medium

Glass slides

Microscope

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene (or substitute) two times for 5 minutes each.

Immerse in 100% ethanol two times for 3 minutes each.

Immerse in 95% ethanol for 3 minutes.

Immerse in 70% ethanol for 3 minutes.

Rinse thoroughly in distilled water.

Staining Solution Preparation: Prepare a working solution of Disperse Blue 102 in an

appropriate buffer (e.g., PBS or Tris-HCl). Concentration will need to be optimized.

Staining: Immerse the slides in the Disperse Blue 102 staining solution for an optimized

duration (e.g., 5-15 minutes).

Washing: Rinse the slides in distilled water to remove excess stain.

Counterstaining (Optional): If a counterstain is desired, immerse the slides in hematoxylin for

a short period, followed by a bluing step.

Dehydration and Clearing:

Immerse in 70% ethanol for 1 minute.
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Immerse in 95% ethanol for 1 minute.

Immerse in 100% ethanol two times for 1 minute each.

Immerse in xylene (or substitute) two times for 2 minutes each.

Mounting: Apply a coverslip using a permanent mounting medium.

Imaging: Examine the stained tissue sections under a bright-field microscope.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the general workflows for the investigational staining

protocols.

Cultured Cell Staining

Tissue Section Staining

Cell Culture Wash (PBS)

Fixation (Optional)

Stain with Disperse Blue 102

For Live Cells

Permeabilization (Optional)

Wash Mount Image

Deparaffinize & Rehydrate Stain with Disperse Blue 102 Wash

Counterstain (Optional)

Dehydrate & Clear Mount Image

Click to download full resolution via product page

Caption: General experimental workflows for staining cultured cells and tissue sections.

Signaling Pathway Visualization
Currently, there is no published information linking Disperse Blue 102 to specific signaling

pathways. Therefore, a signaling pathway diagram cannot be provided. Researchers
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investigating the effects of this dye on cellular processes would first need to identify any

molecular interactions or cellular responses.

Data Presentation
As these are investigational protocols, quantitative data will need to be generated by the user.

The following table provides a template for recording optimization parameters.

Parameter Condition 1 Condition 2 Condition 3
Optimal
Condition

Cell/Tissue Type

Fixation Time

Permeabilization

Time

Dye

Concentration

Staining Time

Signal-to-Noise

Ratio

Photostability

Safety Precautions
Disperse Blue 102 may be toxic to humans.[6] It is essential to handle this compound with

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. All

work should be conducted in a well-ventilated area to avoid inhalation of the powder.[6]

Dispose of waste according to local regulations for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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